2-(4-chloro-2-methylphenoxy)-N-cyclohexyl-2,2-difluoroacetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-cyclohexyl-2,2-difluoroacetamide
• InChI: InChI=1S/C15H18ClF2NO2/c1-10-9-11(16)7-8-13(10)21-15(17,18)14(20)19-12-5-3-2-4-6-12/h7-9,12H,2-6H2,1H3,(H,19,20)
• InChI Key: AFSBMHSJFMHJBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC(C(=O)NC2CCCCC2)(F)F
• Molecular Formula: C15H18ClF2NO2
• Molecular Weight: 317.76 g/mol

Description

2-(4-Chloro-2-methylphenoxy)-N-cyclohexyl-2,2-difluoroacetamide, or CMC-2-MPC-C-DFA, is a small molecule used in a variety of scientific research applications. It is a member of the class of compounds known as fluorinated aryloxyacetamides, which are used in a variety of scientific research applications, including drug discovery and development, and as a tool for studying biological processes. CMC-2-MPC-C-DFA is a potent inhibitor of several enzymes, including phospholipase A2, and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Precursor to 3,3‐Difluoroazetidinones

Difluoro(trimethylsilyl)acetamides, related to the chemical , have been prepared from chlorodifluoroacetamides and demonstrated to be precursors of 2,2-difluoro-3-hydroxyacetamides. These compounds are then converted into 3,3-difluoroazetidinones, offering an alternative route for synthesizing these structures (Bordeau, Frébault, Gobet, & Picard, 2006).

Electrophilic Fluorinating Agent

Perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], a compound structurally similar to the chemical , has been used as a site-selective electrophilic fluorinating agent. This demonstrates the potential utility of related compounds in selective fluorination reactions (Banks, Besheesh, & Tsiliopoulos, 1996).

Regioselective Dearomatization

2-Methylphenols, including similar structures, have been treated with chloro(diphenyl)-λ3-iodane, leading to regioselective dearomatization into cyclohexa-2,4-dienone derivatives. This indicates the potential of similar compounds in complex chemical transformations (Quideau, Pouységu, Ozanne, & Gagnepain, 2005).

Trifluoroacetylation Reagents

N-Methyl-bis(trifluoroacetamide) and bis(trifluoroacetamide), chemically related to the compound , have been used for trifluoroacetylation of various functional groups under mild, non-acidic conditions. These compounds demonstrate the role of similar chemicals in acylation reactions (Donike, 1973).

Sulfonyl Derivatives Formation

Phenoxyacetamide and its derivatives, closely related to the chemical , have been synthesized through treatment with chlorosulfonic acid. This highlights the compound's potential in the formation of sulfonyl derivatives (Cremlyn & Pannell, 1978).